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Introduction
UNI418 is a potent, dual inhibitor of the lipid kinases PIKfyve and Phosphatidylinositol-4-

Phosphate 5-Kinase Type 1 Gamma (PIP5K1C).[1][2] This dual inhibitory action makes UNI418
a valuable tool for investigating the roles of these kinases in various cellular processes,

particularly in the context of cancer biology. PIKfyve is a crucial enzyme in the regulation of

endosomal trafficking and autophagy, processes that are often dysregulated in cancer.[3][4]

Notably, a subset of cancers, termed "PIKfyve-dependent," exhibit a particular vulnerability to

the inhibition of this kinase.[5] This dependency is often linked to a deficiency in PIP5K1C,

making the dual-inhibitory nature of UNI418 especially relevant for studying and potentially

targeting these malignancies.[5]

These application notes provide a comprehensive guide for utilizing UNI418 to study PIKfyve-

dependent cancer cells. Included are key quantitative data, detailed experimental protocols for

essential assays, and visualizations of the relevant signaling pathways and experimental

workflows.

Data Presentation
Kinase Inhibition Profile of UNI418
The inhibitory activity of UNI418 against its primary targets, PIKfyve and PIP5K1C, has been

characterized through in vitro kinase assays. The half-maximal inhibitory concentrations (IC50)
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and dissociation constants (Kd) are summarized below.

Target IC50 (nM) Kd (nM)
Percent Inhibition
(at 1 µM)

PIKfyve - 0.78 100%

PIP5K1C 60.1 61 93%

PIP5K1B 60.7 - 93%

PIP5K1A 255 - 67%

Data compiled from in vitro kinase profiling analysis.[1][2]

Cytotoxicity of UNI418
The cytotoxic effects of UNI418 have been evaluated in various cell lines. The half-maximal

cytotoxic concentration (CC50) in Vero cells is presented as a reference. Researchers should

determine the CC50 for their specific cancer cell line of interest.

Cell Line CC50 (µM)

Vero 62.3

Data from MTT-based cell viability testing.[2]

Signaling Pathways and Experimental Workflows
PIKfyve/PIP5K1C Signaling in Autophagy
The following diagram illustrates the central role of PIKfyve and PIP5K1C in the autophagy

pathway. UNI418's dual inhibition disrupts the production of key phosphoinositides, leading to

impaired autophagosome-lysosome fusion.
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Caption: PIKfyve/PIP5K1C signaling in autophagy and its inhibition by UNI418.

Experimental Workflow for Assessing UNI418 Effects
This workflow outlines the key steps to characterize the impact of UNI418 on PIKfyve-

dependent cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Studying PIKfyve-
Dependent Cancer Cells with UNI418]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602766#uni418-for-studying-pikfyve-dependent-
cancer-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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